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Refractive Index of Magnesium Fluoride: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the refractive index of magnesium fluoride

(MgF₂), a critical optical material utilized in a wide array of scientific and industrial applications.

Its broad transparency range, from the deep ultraviolet to the mid-infrared, coupled with its

durability, makes it an excellent choice for lenses, windows, and polarizing optics. This

document details the dispersive properties of MgF₂, presents quantitative data in a structured

format, and outlines the experimental methodologies used for its characterization.

Optical Properties of Magnesium Fluoride
Magnesium fluoride is a positive uniaxial crystal, meaning it exhibits birefringence, with two

different refractive indices depending on the polarization of light relative to the crystal's optic

axis.[1] These are known as the ordinary refractive index (nₒ) and the extraordinary refractive

index (nₑ).[1] This property is particularly pronounced in the ultraviolet spectrum.[2] The

material is transparent over a wide range of wavelengths, typically from 0.11 µm to 7.5 µm.[1]

Refractive Index Data
The refractive index of magnesium fluoride is dependent on the wavelength of light. This

relationship is known as dispersion. The following tables summarize the refractive index for

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1210625?utm_src=pdf-interest
https://opg.optica.org/ao/abstract.cfm?uri=ao-23-12-1980
https://opg.optica.org/ao/abstract.cfm?uri=ao-23-12-1980
https://www.halide-crylink.com/wp-content/uploads/2020/06/27-Magnesium-Fluoride-MgF2.pdf
https://opg.optica.org/ao/abstract.cfm?uri=ao-23-12-1980
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210625?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


both ordinary (nₒ) and extraordinary (nₑ) rays at various wavelengths.

Table 1: Refractive Index of Magnesium Fluoride (nₒ and nₑ) at Specific Wavelengths

Wavelength (µm)
Ordinary Refractive Index
(nₒ)

Extraordinary Refractive
Index (nₑ)

0.20 1.423 1.4367

0.22 1.413 1.426

0.25 1.402 1.415

0.30 1.393 1.405

0.40 1.384 1.396

0.50 1.380 1.392

0.60 1.378 1.389

0.70 1.376 1.388

1.00 1.373 1.385

2.00 1.368 1.379

3.00 1.360 1.370

4.00 1.349 1.359

5.00 1.335 1.345

6.00 1.318 1.328

7.00 1.298 1.308

Note: Data compiled from various sources.[1][3] Values at intermediate wavelengths can be

calculated using the Sellmeier dispersion formula.

Sellmeier Dispersion Formula
The relationship between the refractive index and wavelength can be accurately described by

the Sellmeier equation.[4] This empirical formula is essential for optical design and modeling.
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The general form of the equation is:

n²(λ) - 1 = Σᵢ (Aᵢλ²) / (λ² - λᵢ²)

where:

n is the refractive index

λ is the wavelength in micrometers

Aᵢ and λᵢ are the experimentally determined Sellmeier coefficients

Table 2: Sellmeier Coefficients for Magnesium Fluoride

Ray A₁ λ₁ (µm) A₂ λ₂ (µm) A₃ λ₃ (µm)

Ordinary

(nₒ)

0.4875510

8

0.0433840

8

0.3987503

1

0.0946144

2
2.3120353 23.793604

Extraordina

ry (nₑ)

0.5047810

3

0.0445437

08

0.4083889

7

0.0963263

7
2.5903553

24.590355

3

Source: These coefficients provide a good fit for the experimental data over a wide spectral

range.[1]

Experimental Protocol: Minimum-Deviation Method
The refractive index data for magnesium fluoride is typically determined using the minimum-

deviation method with a precision spectrometer.[1][5][6] This is a well-established and highly

accurate technique for measuring the refractive index of prismatic samples.

Experimental Workflow
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Sample Preparation

Measurement

Calculation

Obtain single-crystal MgF₂

Cut and polish into a prism

Mount prism on spectrometer

Direct monochromatic light through prism

Rotate prism to find angle of minimum deviation (δ_min)

Measure the prism's apex angle (α)

Apply the minimum deviation formula:
n = sin((α + δ_min)/2) / sin(α/2)

Repeat for different wavelengths
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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